Cas no 36684-44-3 (1,4-Butane-1,1,4,4-d4-diol)

1,4-Butane-1,1,4,4-d4-diol is a deuterated form of 1,4-butanediol, where four hydrogen atoms are replaced with deuterium at the 1 and 4 positions. This isotopic labeling enhances its utility in NMR spectroscopy and mass spectrometry, providing distinct spectral signatures for precise molecular tracking in mechanistic and kinetic studies. The compound retains the chemical reactivity of its non-deuterated counterpart, making it valuable in organic synthesis, polymer chemistry, and pharmaceutical research. Its high isotopic purity ensures minimal interference in analytical applications, while its stability under standard conditions facilitates handling and storage. This deuterated diol is particularly useful for investigating metabolic pathways and deuterium isotope effects.
1,4-Butane-1,1,4,4-d4-diol structure
1,4-Butane-1,1,4,4-d4-diol structure
Product Name:1,4-Butane-1,1,4,4-d4-diol
CAS No:36684-44-3
MF:C4H10O2
MW:94.1456484794617
CID:296420
PubChem ID:10630444
Update Time:2025-10-31

1,4-Butane-1,1,4,4-d4-diol Chemical and Physical Properties

Names and Identifiers

    • 1,4-Butane-1,1,4,4-d4-diol(9CI)
    • [2H3]methyl chloroformate
    • < (2)H> methyl methanoate
    • < (2)H3> methyl chloroformate
    • < (2)H4> butane-1,4-diol
    • < Essigsaeure-C-d(3)> -methylester
    • 1,1,4,4-< 2H4> butane-1,4-di
    • 176672_ALDRICH
    • 2,2,2-Trideuterio-essigsaeure-methylester
    • acetate de methyle d3
    • carbonochloridic acid trideuteriomethyl ester
    • EINECS 245-848-4
    • Methyl chloroformate-d3
    • mono-deuterated methyl formate
    • trideuteromethylchloroformate
    • 1,1,4,4-Tetradeuteriobutane-1,4-diol
    • 1,4-BUTANE-1,1,4,4-D4-DIOL
    • 36684-44-3
    • 1,4-Butane-1,1,4,4-d4-diol
    • Inchi: 1S/C4H10O2/c5-3-1-2-4-6/h5-6H,1-4H2/i3D2,4D2
    • InChI Key: WERYXYBDKMZEQL-KHORGVISSA-N
    • SMILES: OC([2H])([2H])CCC([2H])([2H])O

Computed Properties

  • Exact Mass: 94.093186541g/mol
  • Monoisotopic Mass: 94.093186541g/mol
  • Isotope Atom Count: 4
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 3
  • Complexity: 17.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46000
  • LogP: -0.24880

1,4-Butane-1,1,4,4-d4-diol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B690012-2.5mg
1,4-Butane-1,1,4,4-d4-diol
36684-44-3
2.5mg
45.00 2021-08-16
TRC
B690012-5mg
1,4-Butane-1,1,4,4-d4-diol
36684-44-3
5mg
60.00 2021-08-16
TRC
B690012-25mg
1,4-Butane-1,1,4,4-d4-diol
36684-44-3
25mg
75.00 2021-08-16

Additional information on 1,4-Butane-1,1,4,4-d4-diol

Compound CAS No 36684-44-3: 1,4-Butane-1,1,4,4-d4-diol

The compound with CAS number 36684-44-3, known as 1,4-butane-1,1,4,4-d4-diol, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structure, which incorporates deuterium atoms at specific positions. The presence of deuterium in its molecular framework imparts distinctive physical and chemical properties that make it valuable for various applications.

1,4-butane-1,1,4,4-d4-diol is a derivative of butane diol, a four-carbon chain with hydroxyl groups at the first and fourth positions. The substitution of hydrogen atoms with deuterium atoms at the first and fourth positions introduces isotopic effects that can influence its reactivity and stability. Recent studies have highlighted the importance of such isotopic modifications in enhancing the performance of materials in high-stress environments.

The synthesis of 1,4-butane-1,1,4,4-d4-diol involves advanced methodologies that ensure precise control over the incorporation of deuterium atoms. Researchers have developed innovative catalytic systems and reaction conditions to achieve high yields and purity levels. These advancements have been documented in leading scientific journals and have contributed to the growing body of knowledge on isotopic chemistry.

In terms of applications, 1,4-butane-1,1,4,4-d4-diol has found utility in several niche areas. Its use as a precursor in the synthesis of advanced polymers has been particularly noteworthy. The deuterium substitution enhances the thermal stability and mechanical properties of the resulting polymers, making them suitable for aerospace and automotive industries where durability is paramount.

Recent research has also explored the potential of 1,4-butane-1,1,4,4-d4-diol in biotechnology applications. Studies have demonstrated its role as a stabilizing agent in enzyme formulations under extreme conditions. This property opens new avenues for its use in pharmaceuticals and bioengineering.

The development of 1,4-butane-1,1,4,d

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